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Introduction

Tellurium-122 (122Te) is a stable, naturally occurring isotope of tellurium with a natural
abundance of approximately 2.55%.[1][2] Its unique nuclear properties make it a valuable
target material for a variety of nuclear reaction studies. These studies are crucial for advancing
our understanding of nuclear structure, astrophysical processes, and for the production of
medically significant radioisotopes.[3][4][5]

In the context of drug development and nuclear medicine, 122Te is particularly noteworthy as a
precursor for the production of lodine-122 (122]), a positron-emitting radionuclide with
applications in gamma imaging and Positron Emission Tomography (PET).[1][6] The relatively
short half-life of 122] necessitates its production close to the point of use, making the study of its
production reactions from 122Te essential.

These notes provide a comprehensive overview of key nuclear reactions involving 12?Te,
detailed experimental protocols, and data summaries to support researchers in this field.

Key Nuclear Reactions and Data

Tellurium-122 can be used as a target for several types of nuclear reactions, induced by
particles such as neutrons, protons, alpha particles, and photons. The outcomes of these
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reactions are diverse, leading to the production of various isotopes with applications in basic
research and medicine.

Neutron-Induced Reactions

Neutron-induced reactions on 122Te are of significant interest, particularly for thermal neutron
capture and fast neutron reactions.

Table 1: Summary of Neutron-Induced Reactions on 122Te

. Product Product Projectile Cross- Application
Reaction . . .
Nuclide Half-Life Energy Section of Product
Basic nuclear
122Te(n,y)1B3Te  123Te Stable Thermal ~3.9 b[7] structure
studies
Fast _
) ) Basic nuclear
122Tg(n,2n)12 Neutrons Varies with
121mTe 164.7 days[2] structure
mTe (~13-15 MeV) energy[8] )
studies
[8]
Fast ,
) ) Basic nuclear
122Tg(n,2n)1219 Neutrons Varies with
1219Te 19.31 days[?] structure
Te (~13-15 MeV) energy[8]

studies

[8]

Charged Particle-Induced Reactions

Charged particle beams, such as protons and alpha particles, are commonly used to induce
nuclear reactions for the production of specific radioisotopes.

Table 2: Summary of Charged Particle-Induced Reactions on 22Te
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. Product Product Projectile Cross- Application
Reaction . . .
Nuclide Half-Life Energy Section of Product
Gamma
. Energy- :
122Te(p,n)122| 122] 3.6 min ~5-15 MeV Imaging,
dependent
PET[1][6]
Not yet Astrophysical
122Te(a,n)12X ~12-17 o
125Xe 16.9 hours quantified in y-process
e MeV[3] ) )
literature[3][4] studies[3][4]

Photon-Induced Reactions

High-energy photons (gamma rays) can also be used to induce nuclear reactions, primarily

through the photoneutron (y,n) process.

Table 3: Summary of Photon-Induced Reactions on 122Te

o Cross- L
. Product Product Projectile . Application
Reaction ] . Section
Nuclide Half-Life Energy of Product
Peak
Giant Dipole
10-18 MeV[9] ~274mb @
122Te(y,n)12Te  12Te (g.s.) 19.31 days[2] Resonance
[10] 15.3 MeV[10] _
studies[10]

Experimental Protocols

The following sections outline generalized protocols for conducting nuclear reaction studies

using a 122Te target. These protocols are based on methodologies reported in the literature for

activation analysis.[3][8][10]

Protocol 1: Target Preparation

High-purity, and often isotopically enriched, target materials are a prerequisite for successful

nuclear reaction experiments to minimize unwanted background reactions.[11]
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Method 1: Vacuum Evaporation for Thin Film Targets[3] This method is suitable for producing

thin, uniform targets for charged particle irradiation.

Substrate Preparation: Start with a suitable backing foil, such as 10 pum thick aluminum or
tantalum.[3] Clean the substrate ultrasonically in acetone and then ethanol to remove any
surface contaminants.

Evaporation Setup: Place the substrate in a holder within a vacuum evaporation chamber.
Place a small quantity of high-purity 122Te metal powder or granules into a resistive heating
crucible (e.g., tantalum or tungsten) inside the chamber.[11]

Evacuation: Evacuate the chamber to a high vacuum (typically < 10~> mbar) to ensure a long
mean free path for the evaporated tellurium atoms.

Deposition: Gradually increase the current to the crucible to heat the 122Te material until it
sublimes/evaporates. The tellurium vapor will deposit as a thin film onto the cooler substrate.
Monitor the deposition rate and thickness using a quartz crystal microbalance.

Target Characterization:

o Determine the target thickness and uniformity. This can be done by weighing the foil
before and after deposition to a precision of ~1 pg.[3]

o Alternatively, use Rutherford Backscattering Spectrometry (RBS) for a more precise, non-
destructive measurement of thickness and stoichiometry.[3] Alpha-RBS is generally
preferred over proton-RBS for this purpose.[3]

Method 2: Pressed Powder Targets This method is often used for neutron irradiation

experiments where target thickness is less critical than total mass.

Material Preparation: Use high-purity 122TeO2 powder. The oxide form is often used due to its
stability.[7]

Encapsulation: Weigh a precise amount of the 122TeO2 powder.

Pressing: Use a hydraulic press to compact the powder into a solid pellet of a defined
diameter.
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» Sealing: For reactor irradiations, seal the pellet in a low-activation capsule material (e.qg.,
high-purity quartz or aluminum) to contain the material during irradiation.[12]

Protocol 2: Target Irradiation

The irradiation process subjects the 122Te target to a beam of particles to induce the desired
nuclear reaction.

Workflow for Accelerator-Based Irradiation (e.g., for (p,n) or (a,n) reactions)[3]

Target Mounting: Mount the prepared 122Te target foil in a target holder at the end of the
accelerator beamline.

e Beam Tuning: Use a particle accelerator (e.g., a cyclotron) to produce a beam of the desired
particles (protons, alphas) at the specified energy.[3][4] Tune the beam to ensure it is
correctly focused on the target position.

e Irradiation: Irradiate the target with the particle beam for a predetermined duration. The
duration depends on the half-life of the product isotope and the desired activity.

e Beam Current Monitoring: Continuously measure the beam current using a Faraday cup
placed behind the target to accurately determine the total number of particles that hit the
target. This is critical for cross-section calculations.

o Cooling: After irradiation, allow the target to "cool" for a period to let short-lived, unwanted
radioisotopes decay.

Protocol 3: Post-Irradiation Analysis (Activation Method)
[3][10]

The activation method is a highly sensitive technique used to identify and quantify the
radioisotopes produced in the target. It involves measuring the characteristic gamma radiation
emitted during their decay.[13]

o Sample Transport: After a suitable cooling period, carefully remove the irradiated target from
the beamline and transport it to a gamma-ray spectroscopy setup.
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o Gamma-Ray Spectroscopy:

o Place the target at a well-defined distance from a High-Purity Germanium (HPGe)
detector. The detector should be shielded (e.g., with lead) to reduce background radiation.

[3]

o Acquire a gamma-ray energy spectrum for a sufficient time to obtain good statistics for the
peaks of interest.[14]

» Detector Calibration: Calibrate the HPGe detector for both energy and efficiency using
standard, certified radioactive sources (e.g., 13’Cs, ¢°Co, 152Eu) that cover the energy range
of interest.[3]

e Data Analysis:

o Identify the gamma-ray peaks in the spectrum corresponding to the decay of the product
nuclide (e.g., 2°Xe or 21Te).[3][10]

o Calculate the net area of each characteristic photopeak.

o Use the peak area, detector efficiency, gamma-ray intensity, irradiation time, and decay
time to calculate the activity of the produced isotope at the end of the bombardment.

o From the activity and the measured beam current, the reaction cross-section can be
determined.

Visualizations
Experimental Workflow

The following diagram illustrates a typical workflow for a nuclear reaction experiment using the
activation method.
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Fig. 1: Experimental workflow for nuclear reaction studies using 1??Te.
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Nuclear Reaction Pathway for *??] Production

This diagram shows the primary reaction pathway for producing the medical isotope 22| from a
122Te target.
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Fig. 2: Pathway for the 122Te(p,n)'22| reaction.

Logic of the Activation Method
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The activation technique relies on the unique radioactive decay signature of the product
nucleus to identify and quantify it after the irradiation has ceased.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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